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Compound of Interest

Compound Name: 1,4-Difluorobutane

Cat. No.: B1293371

An In-depth Technical Guide to 1,4-
Difluorobutane
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 372-90-7 Molecular Formula: CaHsF2

This guide provides a comprehensive overview of 1,4-difluorobutane, a fluorinated organic
compound with potential applications as a building block in medicinal chemistry and materials
science. The strategic introduction of fluorine atoms into organic molecules can significantly
influence their physicochemical and biological properties, making fluorinated synthons like 1,4-
difluorobutane valuable for research and development.

Physicochemical and Computational Data

The following tables summarize key quantitative data for 1,4-difluorobutane.
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Identifier Value

CAS Number 372-90-7

Molecular Formula CaHsF2

Molecular Weight 94.10 g/mol

IUPAC Name 1,4-difluorobutane

SMILES C(CCF)CF

InChlKey CXHPKSYTQFAXIN-UHFFFAOYSA-N

Physical Properties Value
Boiling Point 77.8°C
Melting Point 77.8 °C
Density 0.977 g/cm3

Vapor Pressure

96.5 mmHg at 25°C

Refractive Index

1.3433

Computational Data

Value

Monoisotopic Mass

94.05940658 Da

Topological Polar Surface Area 0 Az
Rotatable Bond Count 3
Hydrogen Bond Acceptor Count 2
Complexity 17.5

Synthesis of 1,4-Difluorobutane

1,4-Difluorobutane is typically synthesized via nucleophilic substitution reactions from readily
available precursors. The most common methods involve the replacement of halogens or
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hydroxyl groups with fluorine.

Experimental Protocol: Fluorination of 1,4-Dihalobutane

This protocol describes a representative method for the synthesis of 1,4-difluorobutane from a
1,4-dihalobutane precursor, such as 1,4-dibromobutane or 1,4-dichlorobutane, using a suitable
fluorinating agent.

Materials:

e 1,4-Dibromobutane (or 1,4-Dichlorobutane)

¢ Potassium fluoride (spray-dried)

o Phase-transfer catalyst (e.g., tetrabutylammonium bromide)
e Solvent (e.g., acetonitrile or sulfolane)

e Anhydrous magnesium sulfate

» Dichloromethane (for extraction)

e Deionized water

Equipment:

» Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:
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In a round-bottom flask, combine 1,4-dibromobutane, an excess of spray-dried potassium
fluoride, and a catalytic amount of a phase-transfer catalyst in a high-boiling polar aprotic
solvent like acetonitrile or sulfolane.

Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be
monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

After the reaction is complete (typically several hours), cool the mixture to room temperature.

Pour the reaction mixture into a larger volume of water and extract the product with
dichloromethane.

Combine the organic extracts and wash them with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using
a rotary evaporator.

Purify the crude product by fractional distillation to obtain 1,4-difluorobutane.
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 To cite this document: BenchChem. [1,4-Difluorobutane CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293371#1-4-difluorobutane-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1293371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

